Cas no 1805589-29-0 (4-Bromo-2-fluoro-6-hydroxybenzoic acid)

• Product Name: 4-Bromo-2-fluoro-6-hydroxybenzoic acid
• CAS No: 1805589-29-0
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• MDL: MFCD28738979
• CID: 4617924
• PubChem ID: 92133871
• Update Time: 2025-10-22

4-Bromo-2-fluoro-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-hydroxybenzoic acid
• Benzoic acid, 4-bromo-2-fluoro-6-hydroxy-
• AT11231
• 4-Bromo-2-fluoro-6-hydroxybenzoicacid
• EN300-248681
• 1805589-29-0
• CS-0162548
• Z2238618627
• SCHEMBL22093028
• BS-21770
• DB-412330

• MDL： MFCD28738979
• Inchi： 1S/C7H4BrFO3/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,10H,(H,11,12)
• InChI Key： UVBFBKRMQUEMBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1)O)F

Computed Properties

• Exact Mass: 233.93278g/mol
• Monoisotopic Mass: 233.93278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Bromo-2-fluoro-6-hydroxybenzoic acid

Recent Advances in the Application of 4-Bromo-2-fluoro-6-hydroxybenzoic Acid (CAS: 1805589-29-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoro-6-hydroxybenzoic acid (CAS: 1805589-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This halogenated benzoic acid derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in addressing unmet medical needs, such as targeted cancer therapies and antimicrobial resistance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-2-fluoro-6-hydroxybenzoic acid as a key building block in the development of novel PARP (poly ADP-ribose polymerase) inhibitors. The researchers utilized this compound to introduce specific halogen interactions that enhanced binding affinity to the target enzyme while maintaining favorable pharmacokinetic properties. The resulting derivatives showed promising activity against BRCA-mutated cancer cell lines, with IC50 values in the low nanomolar range.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the successful incorporation of 1805589-29-0 into novel β-lactamase inhibitors. The unique electronic properties imparted by the bromo-fluoro substitution pattern proved critical in overcoming resistance mechanisms in multidrug-resistant Gram-negative bacteria. Molecular docking studies revealed that the hydroxybenzoic acid moiety forms essential hydrogen bonds with conserved active site residues, while the halogen atoms contribute to improved membrane permeability.

The synthetic accessibility of 4-Bromo-2-fluoro-6-hydroxybenzoic acid has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an optimized, scalable synthesis route employing continuous flow chemistry, which reduced reaction times from hours to minutes while maintaining excellent yields (>85%). This development is particularly significant for industrial-scale production, addressing previous challenges in supply chain reliability for this important intermediate.

Emerging applications in radiopharmaceuticals have further expanded the utility of this compound. Researchers at Memorial Sloan Kettering Cancer Center developed 18F-labeled derivatives of 1805589-29-0 for positron emission tomography (PET) imaging of tumor hypoxia. The presence of both fluorine and bromine atoms in the molecule allowed for straightforward radiohalogen exchange reactions, creating a platform for the development of new diagnostic agents.

Despite these advances, challenges remain in fully exploiting the potential of 4-Bromo-2-fluoro-6-hydroxybenzoic acid. Current research efforts are focused on improving its metabolic stability and reducing potential off-target effects through structural modifications. The compound's unique combination of halogen atoms and functional groups continues to make it a valuable scaffold for medicinal chemistry, with several derivatives currently in preclinical development across multiple therapeutic areas.